METHYL 2-{[5-(TERT-BUTYL)-4,5,6,7-TETRAHYDRO-1,2-BENZISOXAZOL-3-YL]CARBONYL}-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLATE

• IUPAC Name: methyl 2-(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzoxazole-3-carbonyl)-3,4-dihydro-1H-isoquinoline-3-carboxylate
• InChI: InChI=1S/C23H28N2O4/c1-23(2,3)16-9-10-19-17(12-16)20(24-29-19)21(26)25-13-15-8-6-5-7-14(15)11-18(25)22(27)28-4/h5-8,16,18H,9-13H2,1-4H3
• InChI Key: RLALCMQKEGMZJT-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)C1CCC2=C(C1)C(=NO2)C(=O)N3CC4=CC=CC=C4CC3C(=O)OC
• Molecular Formula: C23H28N2O4
• Molecular Weight: 396.5 g/mol

Description

METHYL 2-{[5-(TERT-BUTYL)-4,5,6,7-TETRAHYDRO-1,2-BENZISOXAZOL-3-YL]CARBONYL}-1,2,3,4-TETRAHYDRO-3-ISOQUINOLINECARBOXYLATE is a useful research compound. Its molecular formula is C23H28N2O4 and its molecular weight is 396.5 g/mol. The purity is usually 95%.
The exact mass of the compound methyl 2-[(5-tert-butyl-4,5,6,7-tetrahydro-1,2-benzisoxazol-3-yl)carbonyl]-1,2,3,4-tetrahydro-3-isoquinolinecarboxylate is 396.20490738 g/mol and the complexity rating of the compound is 631. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Electrochemical Synthesis of Benzoxazole Derivatives

An efficient electrochemical method for synthesizing benzoxazole derivatives, including those related to the specified chemical structure, has been developed. This green chemistry approach enables the synthesis without toxic reagents or solvents, using electrogenerated 3,5-di-tert-butyl-1,2-benzoquinone in reactions with benzylamine derivatives (Salehzadeh, Nematollahi, & Hesari, 2013).

Synthesis of Isoquinoline Derivatives

Research into the Heck reaction for synthesizing isoquinoline derivatives has shown that cyclization of certain acrylate arylation products can produce isoquinoline carboxylic acid esters, demonstrating a pathway for creating compounds related to the specified chemical structure (Ture et al., 2011).

Catalytic Processes in Organic Synthesis

Studies on the cobalt carbonyl-catalyzed hydroesterification of butadiene have provided insights into the use of isoquinoline as a solvent, offering advantages in yield and ease of product separation. This research contributes to the understanding of catalytic processes relevant to the synthesis of complex esters and carbonyl compounds (Matsuda, 1973).

Novel Reactions of N-tert-Butylimines

Explorations into the thermal reactions of certain tert-butylamines have uncovered new pathways for forming N-heterocycles, potentially applicable to the synthesis or modification of the compound . These findings expand the toolkit available for creating complex organic molecules (Vu et al., 2013).

Synthesis of Benzofuroisoquinolines

A method for preparing benzofuro[3,2-c]isoquinoline derivatives has been described, involving the condensation of specific benzoates with salicylonitriles. This process highlights a versatile approach to constructing fused heterocyclic systems, relevant to the chemical structure (Kalugin & Shestopalov, 2011).